Cas no 2137734-68-8 (rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans)

• Product Name: rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans
• CAS No: 2137734-68-8
• MF: C₅H₇ClF₂O₂S
• MW: 204.622686624527
• CID: 4640159
• Update Time: 2025-11-02

rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans

• Inchi： 1S/C5H7ClF2O2S/c6-11(9,10)2-3-1-4(3)5(7)8/h3-5H,1-2H2/t3-,4+/m0/s1
• InChI Key： WGAIHMKNANPNDK-IUYQGCFVSA-N
• SMILES： [C@@H]1(CS(Cl)(=O)=O)C[C@H]1C(F)F

Additional information on rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans

Comprehensive Overview of rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans (CAS No. 2137734-68-8)

The compound rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans (CAS No. 2137734-68-8) is a specialized organosulfur compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl cyclopropyl moiety and methanesulfonyl chloride group, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the most notable aspects of rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans is its stereochemistry. The trans configuration of the cyclopropyl ring enhances its stability and reactivity, making it suitable for selective chemical transformations. The presence of the difluoromethyl group further augments its utility, as fluorine-containing compounds are known for their bioactivity and metabolic stability. These properties align with current trends in medicinal chemistry, where fluorinated compounds are extensively explored for their therapeutic potential.

In recent years, the demand for rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans has grown, particularly in the development of small-molecule inhibitors and protease-targeting drugs. Its role as a sulfonylating agent enables the introduction of sulfonyl groups into various molecular frameworks, a key step in designing bioactive molecules. This aligns with the increasing focus on precision medicine and targeted therapies, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis of rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans involves multi-step organic reactions, often starting from readily available precursors like cyclopropane derivatives. Advanced techniques such as asymmetric catalysis and chiral resolution are employed to achieve the desired stereochemistry. These methods are frequently discussed in academic and industrial forums, reflecting the compound's relevance in modern synthetic chemistry.

From an industrial perspective, rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans is produced under stringent quality control measures to ensure high purity and consistency. Its applications extend beyond pharmaceuticals, including use in advanced materials and specialty chemicals. The compound's versatility makes it a subject of ongoing research, with publications and patents highlighting its potential in diverse fields.

Environmental and safety considerations are also critical when handling rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans. While it is not classified as a hazardous material, proper storage and handling protocols are recommended to maintain its integrity. This aligns with the broader industry shift toward sustainable chemistry and green synthesis, where minimizing environmental impact is a priority.

In conclusion, rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanesulfonyl chloride, trans (CAS No. 2137734-68-8) is a compound of significant scientific and industrial interest. Its unique structural attributes, coupled with its applications in drug discovery and material science, position it as a key player in the evolving landscape of chemical research. As the demand for innovative and sustainable solutions grows, this compound is likely to remain at the forefront of scientific exploration.